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2,2,5-Trimethyldecane: An Obscure Branched
Alkane with Limited Documented Applications
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Compound of Interest

Compound Name: 2,2,5-Trimethyldecane

Cat. No.: B15366581

An extensive review of scientific literature and chemical databases reveals a significant lack of
documented applications for the branched alkane 2,2,5-Trimethyldecane. While its
fundamental chemical and physical properties are cataloged, there is no evidence of its use in
scientific research, drug development, or industrial processes. This technical guide summarizes
the available information and highlights the absence of applied research for this particular
molecule.

Chemical and Physical Properties

2,2,5-Trimethyldecane is a saturated hydrocarbon with the chemical formula C13H28 and a
molecular weight of approximately 184.36 g/mol . As a branched-chain alkane, it is an isomer
of tridecane. Its structure consists of a ten-carbon decane backbone with three methyl group
substitutions at the second and fifth positions.

Property Value Source
Molecular Formula C13H28 [1]
Molecular Weight 184.36 g/mol [1]
CAS Number 62237-96-1 [1]
Predicted Boiling Point 210.2+7.0°C [2]
Predicted Density 0.756 + 0.06 g/cm3 [2]
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Synthesis and Manufacturing

Information regarding the specific synthesis or industrial-scale production of 2,2,5-
Trimethyldecane is not readily available in the public domain. General methods for the
synthesis of branched alkanes, such as catalytic reforming or alkylation processes used in the
petroleum industry, could theoretically produce this compound as part of a complex mixture of
isomers. However, no literature specifically details a targeted synthesis of 2,2,5-
Trimethyldecane for any particular application.

Review of Potential Applications

Despite a thorough search of scientific databases and patent literature, no specific applications
for 2,2,5-Trimethyldecane have been identified. The compound is listed in chemical supplier
catalogs, indicating its availability for research purposes, but no published studies have been
found that utilize it.

Drug Development and Biological Activity

There is no available data to suggest that 2,2,5-Trimethyldecane has been investigated for
any pharmacological or biological activity. Its simple hydrocarbon structure makes it an unlikely
candidate for a therapeutic agent without significant functionalization.

Industrial and Chemical Applications

While related isomeric mixtures of alkanes (C11-15-iso-alkanes) have found use as fragrance
ingredients, there is no specific mention of 2,2,5-Trimethyldecane in this or any other industrial
context. Its physical properties are similar to those of other components of fuels and lubricants,
but its specific contribution or use in these areas is not documented.

Experimental Protocols

The absence of any published research involving 2,2,5-Trimethyldecane means there are no
experimental protocols to report.

Signaling Pathways and Logical Relationships

As there is no information on the biological or chemical activity of 2,2,5-Trimethyldecane,
there are no signaling pathways or logical workflows to visualize.
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Conclusion

2,2,5-Trimethyldecane remains an obscure chemical entity with no documented applications
in the scientific literature or patent records. While its basic chemical properties are known, its
potential uses in research, drug development, or industry have yet to be explored. This lack of
information presents a "blank slate” for potential future investigation into the properties and
applications of this specific branched alkane. For researchers, scientists, and drug
development professionals, this compound represents an uncharacterized molecule with
potential for novel discovery, should a specific synthetic route or natural source be identified
and a research question be posed. At present, however, it is a molecule without a known
purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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